(2-methoxyphenyl){1-[3-(4-morpholinyl)benzoyl]-3-piperidinyl}methanone

• IUPAC Name: (2-methoxyphenyl)-[1-(3-morpholin-4-ylbenzoyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C24H28N2O4/c1-29-22-10-3-2-9-21(22)23(27)19-7-5-11-26(17-19)24(28)18-6-4-8-20(16-18)25-12-14-30-15-13-25/h2-4,6,8-10,16,19H,5,7,11-15,17H2,1H3
• InChI Key: XPZPIUTUCHMIPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C2CCCN(C2)C(=O)C3=CC(=CC=C3)N4CCOCC4
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol

Description

“(2-methoxyphenyl){1-[3-(4-morpholinyl)benzoyl]-3-piperidinyl}methanone” is a complex organic compound. Unfortunately, there isn’t much specific information available about this compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups including a methoxyphenyl group, a benzoyl group, a piperidinyl group, and a morpholinyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of several functional groups in the molecule, it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If this compound is intended for use as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it’s being studied for potential use as a drug, future research could involve further studies on its mechanism of action, efficacy, and safety.